Cas no 931359-15-8 (3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one
• CAS No: 931359-15-8
• MF: C₁₅H₈ClFO₄S
• MW: 338.738025665283
• CID: 5428540
• PubChem ID: 20864503
• Update Time: 2025-06-29

3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-chlorophenyl)sulfonyl)-6-fluoro-2H-chromen-2-one
• F3411-1930
• 931359-15-8
• SCHEMBL20435645
• AKOS001812839
• 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one
• 3-[(4-Chlorophenyl)sulfonyl]-6-fluoro-2H-1-benzopyran-2-one

• Inchi： 1S/C15H8ClFO4S/c16-10-1-4-12(5-2-10)22(19,20)14-8-9-7-11(17)3-6-13(9)21-15(14)18/h1-8H
• InChI Key： MYFMGQZLSOEFCD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(F)C=C2C=C1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 337.9815858g/mol
• Monoisotopic Mass: 337.9815858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.550±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.8±50.0 °C(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one

3-(4-Chlorobenzenesulfonyl)-6-Fluoro-2H-Chromen-2-One: A Promising Compound in Medicinal Chemistry

3-(4-Chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one (CAS No. 931359-15-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The structure of 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one is characterized by a chromene core with a sulfonyl substituent and a fluorine atom. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further research and development. The sulfonyl group, in particular, is known to enhance the solubility and bioavailability of the compound, while the fluorine atom can influence its metabolic stability and binding affinity to target proteins.

Recent studies have explored the potential of 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one has also shown promise as an antioxidant. Oxidative stress is a key factor in the development of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This makes it a potential therapeutic agent for conditions where oxidative stress plays a significant role.

The anticancer potential of 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one has also been investigated. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel anticancer drug with broad-spectrum activity.

Beyond its direct biological effects, 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one has also been studied for its ability to enhance the efficacy of other drugs. For example, it has been shown to potentiate the antitumor effects of chemotherapeutic agents such as doxorubicin and cisplatin. This synergistic effect could be particularly useful in overcoming drug resistance, a major challenge in cancer therapy.

The pharmacokinetic properties of 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one have also been evaluated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse side effects.

In conclusion, 3-(4-chlorobenzenesulfonyl)-6-fluoro-2H-chromen-2-one (CAS No. 931359-15-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its eventual use in treating various diseases.